4-Methylumbelliferyl-(beta)-D-glucuronide hydrate

• CAS No.: 881005-91-0
• Product Name: 4-Methylumbelliferyl-(beta)-D-glucuronide hydrate
• Molecular Formula: C₁₆H₁₈O₁₀
• Molecular Weight: 370.31 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxane-2-carboxylic acid;hydrate
• Standard InChI: InChI=1S/C16H16O9.H2O/c1-6-4-10(17)24-9-5-7(2-3-8(6)9)23-16-13(20)11(18)12(19)14(25-16)15(21)22;/h2-5,11-14,16,18-20H,1H3,(H,21,22);1H2/t11-,12-,13+,14-,16+;/m0./s1
• Standard InChIKey: URVSQZMOFUEQAW-YYHOVTOASA-N
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O.O
• SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O.O
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O.O
• Description: 4-Methylumbelliferyl-β-D-glucuronide hydrate is a fluorogenic substrat (λex=362 nm , λem=445 nm).
• Reference: [1]. George I, et al. Use of beta-D-galactosidase and beta-D-glucuronidase activities for quantitative detection of totaland fecal coliforms in wastewater. Can J Microbiol. 2001 Jul;47(7):670-5.
• PubChem Compound: 16218413
• Last Modified: Nov 11 2021